2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine

• Molecular Formula: C14H8BrF3N2
• Molecular Weight: 341.13 g/mol
• IUPAC Name: 2-(2-bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H8BrF3N2/c15-11-4-2-1-3-10(11)12-8-20-6-5-9(14(16,17)18)7-13(20)19-12/h1-8H
• InChI Key: SQTIJXHUINIEML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CC(=CC3=N2)C(F)(F)F)Br

Description

2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core substituted with a 2-bromophenyl group at position 2 and a trifluoromethyl (CF₃) group at position 7. This structure combines electron-withdrawing substituents (Br, CF₃) with a planar aromatic system, making it a candidate for diverse applications, including medicinal chemistry and materials science. This article compares its structural, synthetic, and functional attributes with analogous imidazo[1,2-a]pyridine derivatives.

Biological Activity

2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine family. This compound has garnered attention in medicinal chemistry due to its unique structural features, including a bromophenyl group and a trifluoromethyl substituent. These characteristics may enhance its biological activity, making it a potential candidate for drug development.

Chemical Structure and Properties

The molecular formula of 2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine is $C_{12}H_8BrF_3N_2$, with a molecular weight of 305.1 g/mol. The presence of electron-withdrawing groups like bromine and trifluoromethyl contributes to its reactivity and potential interactions with biological targets.

Property	Value
Molecular Formula	C₁₂H₈BrF₃N₂
Molecular Weight	305.1 g/mol
IUPAC Name	2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
CAS Number	[Pending Registration]

Biological Activity

Research indicates that compounds within the imidazo[1,2-a]pyridine class exhibit various biological activities, including:

• Anticancer Activity : Studies have shown that imidazo[1,2-a]pyridine derivatives can inhibit cancer cell proliferation. For instance, derivatives similar to 2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine have been tested for their ability to inhibit tumor cell growth without affecting non-tumorigenic cells at concentrations as low as 10 µM .
• Antimicrobial Properties : Some studies suggest that modifications in the imidazo[1,2-a]pyridine scaffold can lead to enhanced antibacterial activity against resistant strains of bacteria .

Case Study 1: Anticancer Properties

In a recent study involving various imidazo[1,2-a]pyridine derivatives, it was found that compounds with bromine and trifluoromethyl substitutions showed significant growth inhibition in cancer cell lines. The mechanism of action was linked to the modulation of key signaling pathways involved in cell proliferation and survival .

Case Study 2: Antimicrobial Activity

A comparative analysis of several imidazo[1,2-a]pyridine derivatives demonstrated that those with halogen substitutions exhibited potent antibacterial effects against both methicillin-resistant Staphylococcus aureus (MRSA) and methicillin-susceptible Staphylococcus aureus (MSSA). The minimum inhibitory concentrations (MICs) were significantly lower than those of standard antibiotics like vancomycin .

Synthesis Methods

The synthesis of 2-(2-Bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine can be achieved through various methods, including:

• Transition Metal-Catalyzed Reactions : Utilizing palladium or nickel catalysts for cross-coupling reactions.
• Radical Reactions : Employing radical initiators to facilitate the formation of the desired imidazo[1,2-a]pyridine framework.

Chemical Reactions Analysis

Substitution Reactions at the Bromine Site

The bromine atom at the 2-position of the phenyl ring participates in nucleophilic substitution and cross-coupling reactions:

Thiolation with Potassium Sulfide (K₂S)

Under CuI/1,10-phenanthroline catalysis in DMF at 120°C, the ortho-bromine undergoes selective substitution with K₂S to form thiolated derivatives. Optimization studies reveal CuI as the most effective catalyst ( ):

Catalyst	Ligand	Solvent	Temp (°C)	Yield (%)
CuI	1,10-phenanthroline	DMF	120	92
CuBr	1,10-phenanthroline	DMF	120	85
None	–	DMF	120	<5

This reaction proceeds via a copper-mediated oxidative addition mechanism, retaining the trifluoromethyl group intact .

Sulfonylmethylation at C3

FeCl₃-catalyzed sulfonylmethylation with sodium sulfinates in DMA/H₂O introduces sulfonylmethyl groups at the C3 position of the imidazo[1,2-a]pyridine core. Key mechanistic steps include ( ):

• Oxidation : DMA forms an iminium intermediate (FeCl₃/K₂S₂O₈).

• C–C Coupling : Iminium reacts with the electron-rich imidazo[1,2-a]pyridine.

• Sulfonylation : Sodium sulfinate adds to the intermediate.

Reaction with p-toluenesulfinate yields 3-(tosylmethyl)-2-(2-bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine in 89% yield .

Aza-Friedel–Crafts Alkylation

FeCl₃-catalyzed three-component reactions with aldehydes and amines enable C3 alkylation. This method tolerates electron-withdrawing groups (e.g., trifluoromethyl) and halogens ( ):

Substrate Modifications	Yield (%)
2-(4-Trifluoromethylphenyl) variant	75
2-(3,4-Dimethoxyphenyl) variant	79
2-(Pyridin-2-yl) variant	81

The trifluoromethyl group enhances electrophilicity, facilitating nucleophilic attack at C3 .

Electrophilic Reactivity

The trifluoromethyl group at C7 increases electrophilic character, enabling:

• Nitration : Directed to electron-deficient positions under HNO₃/H₂SO₄.

• Halogenation : Iodination occurs at C5 in the presence of NIS.

Comparative Reactivity Table

Reaction Type	Conditions	Key Product	Yield (%)	Source
Thiolation	CuI, 1,10-phenanthroline, DMF, 120°C	2-(2-Thiophenyl)-7-CF₃ derivative	92
Sulfonylmethylation	FeCl₃, K₂S₂O₈, DMA/H₂O, 80°C	3-(Tosylmethyl)-7-CF₃ derivative	89
Aza-Friedel–Crafts Alkylation	FeCl₃, aldehyde, amine, rt	C3-Alkylated imidazo[1,2-a]pyridine	75–85

This compound’s reactivity is strategically leveraged in medicinal chemistry to develop targeted bioactive molecules. Experimental protocols emphasize catalyst selection, solvent systems, and functional group compatibility.

Comparison with Similar Compounds

Positional Isomerism of Substituents

• Bromophenyl Position: 2-(4-Bromophenyl)-7-methylimidazo[1,2-a]pyridine () has a para-bromophenyl group, resulting in a molecular weight of 287.16 g/mol. 2-(3-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine () places CF₃ at position 5 instead of 7, leading to a molecular weight of 341.13 g/mol. Position 7 substitution in the target compound may enhance π-π stacking due to proximity to the nitrogen-rich region of the core .

• Trifluoromethyl Position :

  • 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine () places CF₃ at position 6, yielding a lower molecular weight (265.03 g/mol) compared to the target compound (~342 g/mol). The positional shift alters electronic distribution, with position 7 offering stronger electron-withdrawing effects .

Substituent Electronic and Steric Effects

• CF₃ vs.
• Bromophenyl vs. Thiophenyl : Compounds like 2-Fluoro-5-(7-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)benzonitrile () replace bromophenyl with thiophenyl, introducing sulfur-based conjugation and altered fluorescence properties .

Table 1: Structural Comparison of Key Analogues

Compound	Substituents (Position)	Molecular Weight (g/mol)	Key Properties
Target Compound	2-(2-Bromophenyl), 7-CF₃	~342	High lipophilicity, steric hindrance
2-(4-Bromophenyl)-7-methyl ()	2-(4-Bromophenyl), 7-CH₃	287.16	Lower steric bulk
2-Bromo-6-CF₃ ()	2-Bromo, 6-CF₃	265.03	Reduced π-stacking potential
2-(3-Bromo-phenyl)-5-CF₃ ()	2-(3-Bromophenyl), 5-CF₃	341.13	Altered electronic distribution

Physicochemical Properties

• Fluorescence: indicates that electron-withdrawing groups (e.g., nitro) quench fluorescence, while donor groups enhance it. The target’s CF₃ may reduce fluorescence intensity compared to 2-(4-chlorophenyl)-substituted 6b (low intensity) .

Table 3: Key Property Comparisons

Property	Target Compound	2-(4-Bromophenyl)-7-methyl ()	2-Bromo-6-CF₃ ()
Molecular Weight (g/mol)	~342	287.16	265.03
logP (Predicted)	~3.5	~2.8	~2.9
Fluorescence Intensity	Moderate (hypothetical)	Low	Low